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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tiamulin B, a pleuromutilin
antibiotic, for research and development purposes. This document details its mechanism of
action, summarizes key quantitative data, and provides established experimental protocols.

Overview and Mechanism of Action

Tiamulin is a semi-synthetic derivative of the diterpene antibiotic pleuromutilin, produced by the
fungus Clitopilus scyphoides (formerly Pleurotus mutilus).[1][2][3] It is primarily used in
veterinary medicine to treat and prevent a range of bacterial infections in livestock, particularly
swine and poultry.[4][5][6][7] Tiamulin demonstrates a bacteriostatic mechanism of action by
inhibiting bacterial protein synthesis.[4][8][9] At higher concentrations, it can exert bactericidal
effects against susceptible microorganisms.[8][9][10]

The primary molecular target of tiamulin is the 50S subunit of the bacterial ribosome.[3][4][10]
[11][12] It binds to the peptidyl transferase center (PTC), a highly conserved region within the
23S rRNA.[5][11][12][13][14] This binding interferes with the correct positioning of the
aminoacyl-tRNA at the A- and P-sites, thereby preventing the formation of peptide bonds and
inhibiting the elongation of the polypeptide chain.[5][6][10][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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